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Compound of Interest

Compound Name: Ro 64-0802

Cat. No.: B1663640

An in-depth examination of the synonyms, alternative names, mechanism of action, and
methods for the characterization of the potent neuraminidase inhibitor, Ro 64-0802.

This technical guide provides a detailed overview of Ro 64-0802, a crucial antiviral compound
in the fight against influenza. Primarily targeting researchers, scientists, and drug development
professionals, this document consolidates key information on its nomenclature, biological
activity, and the experimental protocols used for its evaluation.

Synonyms and Alternative Names

Ro 64-0802 is widely recognized in scientific literature under several names. It is the active
metabolite of the prodrug Oseltamivir (marketed as Tamiflu®).[1][2][3] The ester prodrug,
Oseltamivir phosphate (Ro 64-0796 or GS 4104), is rapidly hydrolyzed in the body to yield the
active form, Ro 64-0802.[2][3]

A comprehensive list of its synonyms and identifiers is provided below:
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Category Namel/ldentifier
Research Code Ro 64-0802[4][5]
GS 4071[4][6]

(3R,4R,5S)-4-(Acetylamino)-5-amino-3-(1-
Chemical Name ethylpropoxy)-1-cyclohexene-1-carboxylic
acid[4]

(3R,4R,5S)-4-acetamido-5-amino-3-(pentan-3-

Systematic Name ] )
yloxy)cyclohex-1-ene-1-carboxylic acid[5]

Common Name Oseltamivir carboxylate[7][8]

Oseltamivir acid[5][7]

Oseltamivir free acid[5]

CAS Registry No. 187227-45-8[5]

Prodrug Name Oseltamivir (Ro 64-0796, GS 4104)[1][9]

Mechanism of Action: Inhibition of Viral
Neuraminidase

Ro 64-0802 exerts its antiviral effect by potently and selectively inhibiting the neuraminidase
(NA) enzyme of influenza A and B viruses.[3][8] Neuraminidase is a glycoprotein on the surface
of the influenza virus that is essential for the release of newly formed virus particles from
infected host cells. By cleaving terminal sialic acid residues from glycoconjugates on the cell
surface, neuraminidase prevents the aggregation of new virions and facilitates their spread to
other cells.[9]

Ro 64-0802 acts as a transition-state analog inhibitor of the neuraminidase enzyme.[2] It binds
to the active site of the enzyme, preventing it from cleaving sialic acid and thereby halting the
release of progeny virions.[9] This mechanism effectively traps the viruses on the surface of the
infected cell, preventing the infection of new cells and thus limiting the progression of the
infection.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://f1000research-files.f1000.com/manuscripts/166054/026b7f1f-f174-4a7d-bf30-f1300e39b6b4_151409_-_shakir_alwan.pdf?doi=10.12688/f1000research.151409.1&gtmKey=GTM-PCBS9JK&immUserUrl=https%3A%2F%2Ff1r-proxy.f1krdev.com%2Feditor%2Fmember%2Fshow%2F&otid=1bc074d1-3db4-47ed-9f80-df1a4a3f2ab4&s3BucketUrl=https%3A%2F%2Ff1000research-files.f1000.com&submissionUrl=%2Ffor-authors%2Fpublish-your-research&transcendEnv=cm&transcendId=ef49a3f1-d8c1-47d6-88fc-50e41130631f&numberOfBrowsableCollections=72&numberOfBrowsableInstitutionalCollections=6&numberOfBrowsableGateways=49
https://pmc.ncbi.nlm.nih.gov/articles/PMC3719781/
https://f1000research-files.f1000.com/manuscripts/166054/026b7f1f-f174-4a7d-bf30-f1300e39b6b4_151409_-_shakir_alwan.pdf?doi=10.12688/f1000research.151409.1&gtmKey=GTM-PCBS9JK&immUserUrl=https%3A%2F%2Ff1r-proxy.f1krdev.com%2Feditor%2Fmember%2Fshow%2F&otid=1bc074d1-3db4-47ed-9f80-df1a4a3f2ab4&s3BucketUrl=https%3A%2F%2Ff1000research-files.f1000.com&submissionUrl=%2Ffor-authors%2Fpublish-your-research&transcendEnv=cm&transcendId=ef49a3f1-d8c1-47d6-88fc-50e41130631f&numberOfBrowsableCollections=72&numberOfBrowsableInstitutionalCollections=6&numberOfBrowsableGateways=49
https://pmc.ncbi.nlm.nih.gov/articles/PMC3730009/
https://f1000research-files.f1000.com/manuscripts/166054/026b7f1f-f174-4a7d-bf30-f1300e39b6b4_151409_-_shakir_alwan.pdf?doi=10.12688/f1000research.151409.1&gtmKey=GTM-PCBS9JK&immUserUrl=https%3A%2F%2Ff1r-proxy.f1krdev.com%2Feditor%2Fmember%2Fshow%2F&otid=1bc074d1-3db4-47ed-9f80-df1a4a3f2ab4&s3BucketUrl=https%3A%2F%2Ff1000research-files.f1000.com&submissionUrl=%2Ffor-authors%2Fpublish-your-research&transcendEnv=cm&transcendId=ef49a3f1-d8c1-47d6-88fc-50e41130631f&numberOfBrowsableCollections=72&numberOfBrowsableInstitutionalCollections=6&numberOfBrowsableGateways=49
https://pmc.ncbi.nlm.nih.gov/articles/PMC3719781/
https://www.researchgate.net/figure/neuraminidase-na-assay-and-eC-50-curve-of-oseltamivir-carboxylate-na-inhibition-was_fig4_47717824
https://pmc.ncbi.nlm.nih.gov/articles/PMC7095329/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3719781/
https://www.researchgate.net/figure/neuraminidase-na-assay-and-eC-50-curve-of-oseltamivir-carboxylate-na-inhibition-was_fig4_47717824
https://pmc.ncbi.nlm.nih.gov/articles/PMC3719781/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3719781/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2570928/
https://academic.oup.com/jac/article/65/suppl_2/ii5/773394
https://www.benchchem.com/product/b1663640?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/10628898/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7095329/
https://academic.oup.com/jac/article/65/suppl_2/ii5/773394
https://www.benchchem.com/product/b1663640?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC105512/
https://academic.oup.com/jac/article/65/suppl_2/ii5/773394
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663640?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Below is a diagram illustrating the role of neuraminidase in the influenza virus life cycle and the
inhibitory action of Ro 64-0802.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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